Cas no 131022-68-9 (4-(5-Bromothiophen-2-yl)-2-chloropyrimidine)

• Product Name: 4-(5-Bromothiophen-2-yl)-2-chloropyrimidine
• CAS No: 131022-68-9
• MF: C₈H₄BrClN₂S
• MW: 275.552758216858
• CID: 2191372
• PubChem ID: 15141655
• Update Time: 2025-04-21

4-(5-Bromothiophen-2-yl)-2-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromothiophen-2-yl)-2-chloropyrimidine
• DB-315816
• 4-(5-Bromo-2-thienyl)-2-chloropyrimidine
• 131022-68-9
• SCHEMBL2982444

• Inchi： 1S/C8H4BrClN2S/c9-7-2-1-6(13-7)5-3-4-11-8(10)12-5/h1-4H
• InChI Key： AXALDHQRZFKGRT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CN=C(N=2)Cl)S1

Computed Properties

• Exact Mass: 273.89671Da
• Monoisotopic Mass: 273.89671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų